Cas no 851989-11-2 (3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(propan-2-yl)phenylpropanamide)

• Product Name: 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(propan-2-yl)phenylpropanamide
• CAS No: 851989-11-2
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5906253
• PubChem ID: 3163764
• Update Time: 2025-10-29

3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(propan-2-yl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-isopropylphenyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide
• 3(2H)-Benzoxazolepropanamide, N-[4-(1-methylethyl)phenyl]-2-oxo-
• 3-(2-oxo-1,3-benzoxazol-3-yl)-N-(4-propan-2-ylphenyl)propanamide
• 851989-11-2
• SR-01000128273-1
• N-(4-isopropylphenyl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide
• AKOS000636487
• 3-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-[4-(propan-2-yl)phenyl]propanamide
• F0643-0132
• SR-01000128273
• Z87541038
• AB00670772-01
• AT-057/43348352
• 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(propan-2-yl)phenylpropanamide

• Inchi： 1S/C19H20N2O3/c1-13(2)14-7-9-15(10-8-14)20-18(22)11-12-21-16-5-3-4-6-17(16)24-19(21)23/h3-10,13H,11-12H2,1-2H3,(H,20,22)
• InChI Key： GGGXVCRWQZECGG-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CCC(NC2=CC=C(C(C)C)C=C2)=O)C1=O

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• pka: 14.54±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(propan-2-yl)phenylpropanamide

Introduction to 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(propan-2-yl)phenylpropanamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 851989-11-2, specifically 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(propan-2-yl)phenylpropanamide, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered considerable attention in recent years due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a benzoxazole core, a scaffold well-documented for its pharmacological versatility, alongside an amide linkage that introduces further functional diversity. Such structural features are not merely academic curiosities but are strategically designed to modulate biological activity, making this compound a subject of intense interest for researchers exploring innovative drug discovery pathways.

The benzoxazol ring system, a heterocyclic structure comprising oxygen and nitrogen atoms within an aromatic ring, is renowned for its presence in numerous bioactive natural products and synthetic drugs. Its ability to engage in hydrogen bonding interactions and its inherent stability under various physiological conditions make it an attractive component in medicinal chemistry. In the context of 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(propan-2-yl)phenylpropanamide, the 2-oxy functionality at the 2-position of the benzoxazole ring enhances electrophilicity, enabling further derivatization and functionalization. This characteristic is particularly valuable when designing molecules intended to interact with biological targets such as enzymes or receptors.

The N-terminal phenyl ring substituent at position 4 is further modified with an isopropyl group (N-4-(propan-2-yl)), which introduces steric bulk and lipophilicity to the molecule. This modification can influence solubility properties and metabolic stability, critical factors in drug development. The propanamide moiety at the C-terminal provides another site for potential interaction with biological targets and can serve as a handle for further chemical manipulation through amide bond-forming reactions or hydrolysis pathways. The overall architecture of this compound thus presents multiple opportunities for fine-tuning its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify potential hits from large compound libraries. The structural features of 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-4-(propan-2-y)phenylpropanamide make it a candidate for docking studies against various biological targets implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, the benzoxazole core has been shown to exhibit inhibitory activity against certain kinases and other enzymes involved in signal transduction pathways relevant to disease progression. The amide group may also participate in hydrogen bonding interactions with key residues in protein active sites.

Moreover, the synthesis of this compound exemplifies modern synthetic methodologies that emphasize efficiency and sustainability. The construction of the benzoxazole ring can be achieved through multi-component reactions or cyclization protocols that minimize waste generation. The introduction of the propanamide functionality can be accomplished via acylation reactions using appropriate carboxylic acid derivatives or through reductive amination strategies employing aldehydes or ketones. These synthetic approaches align with green chemistry principles by promoting atom economy and reducing hazardous byproducts.

In terms of biological activity, 851989-11 has been explored as a precursor or analog in several research endeavors aimed at developing small-molecule modulators of protein function. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain therapeutic targets by competing with natural substrates or by inducing conformational changes in target proteins. While comprehensive preclinical data is still being generated, 851989 represents a promising scaffold for further medicinal chemistry optimization.

The role of computational modeling has become increasingly pivotal in guiding experimental design for compounds like 851989. Molecular dynamics simulations can provide insights into how this molecule might interact with biological membranes or enzymes at an atomic level. Quantum mechanical calculations can predict relative energies of different conformations and estimate reaction barriers for proposed synthetic transformations. Such computational tools are indispensable for rationalizing experimental outcomes and prioritizing synthetic routes.

The potential applications of 851989 extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals where similar heterocyclic scaffolds are known to contribute to bioactivity. For example, benzoxazole derivatives have shown efficacy as phytotoxic agents due to their ability to disrupt plant-specific metabolic pathways without harming higher organisms at comparable concentrations. This dual functionality makes compounds like 851989 versatile candidates for interdisciplinary research projects targeting both human health and agricultural productivity.

The development of novel synthetic methodologies remains a cornerstone of innovation within chemical biology, 851989 serves as an excellent example where cutting-edge techniques are applied to construct complex molecular architectures efficiently, 851989 underscores the importance of integrating synthetic organic chemistry with modern analytical tools such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, 851989 ensures accurate structural elucidation before proceeding with biological evaluation.

As research continues into understanding how structural modifications influence biological activity, 851989 will likely serve as a valuable starting point for generating new analogs with enhanced potency or selectivity toward specific disease-related targets, 851989 exemplifies how interdisciplinary collaboration between chemists, biologists, 851989 highlights the dynamic nature of modern chemical biology where innovative molecular design meets rigorous experimental validation.